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Compound of Interest

Compound Name: n-Butylpentanamide

Cat. No.: B3381829 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of n-Butylpentanamide (CAS No. 2763-67-9). Given the

absence of a comprehensive Safety Data Sheet (SDS) for this specific compound, this

guidance is based on the safety profiles of structurally similar aliphatic amides and general

principles of laboratory safety. Adherence to these guidelines is critical for ensuring a safe

laboratory environment and minimizing risks.

Chemical and Physical Properties
A summary of the key physical and chemical properties of n-Butylpentanamide is provided

below for quick reference.
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Property Value Source

Molecular Formula C₉H₁₉NO [1][2]

Molecular Weight 157.25 g/mol [1]

CAS Number 2763-67-9 [1][2]

Appearance
Not specified (likely a liquid or

low-melting solid)

Boiling Point Not specified

Melting Point Not specified

Solubility Not specified

Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicity data for n-Butylpentanamide is not readily available, it should be

handled with care, assuming it may cause skin, eye, and respiratory irritation, similar to other

aliphatic amides.[3] All handling should be conducted in a well-ventilated area, preferably within

a chemical fume hood, by personnel trained in handling hazardous chemicals.[4]

Recommended Personal Protective Equipment (PPE):
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Body Part Recommended Protection Specification/Standard

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles. A face shield is

recommended when there is a

risk of splashing.

Must meet OSHA 29 CFR

1910.133 or European

Standard EN166.

Skin/Body Chemical-resistant lab coat. N/A

Hands

Chemical-resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected prior to use

and changed frequently,

especially after direct contact.

Must satisfy the specifications

of EU Directive 89/686/EEC

and the standard EN 374

derived from it.[5]

Respiratory

A NIOSH/MSHA-approved

respirator is required if the

substance is handled outside

of a fume hood or if

aerosols/dusts are generated.

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed.

N/A

Operational Plan: Step-by-Step Handling Procedure
The following workflow outlines the procedural steps for the safe handling of n-
Butylpentanamide.
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Preparation

Handling

Post-Handling

Don Appropriate PPE

Ensure Fume Hood is Operational

Gather All Necessary Materials

Weigh/Measure n-Butylpentanamide in Fume Hood

Transfer to Reaction Vessel

Perform Experimental Procedure

Decontaminate Glassware and Surfaces

Segregate and Label Waste

Doff and Dispose of PPE Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of n-Butylpentanamide.
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Experimental Protocol:

Preparation:

Before handling the chemical, ensure you are wearing the appropriate personal protective

equipment (PPE) as detailed in the table above.

Verify that the chemical fume hood is functioning correctly.

Gather all necessary equipment and reagents to avoid leaving the designated work area

during the procedure.

Handling:

Conduct all weighing and transferring of n-Butylpentanamide inside a certified chemical

fume hood to minimize inhalation exposure.

Use appropriate, clean, and dry glassware.

When transferring the substance, do so carefully to avoid splashes or the generation of

aerosols.

Carry out the experiment within the fume hood.

Post-Handling:

Upon completion of the experiment, decontaminate all glassware and surfaces that may

have come into contact with n-Butylpentanamide.

Segregate waste materials as described in the disposal plan below.

Properly remove and dispose of contaminated PPE, such as gloves, in the designated

waste stream.

Wash hands thoroughly with soap and water after removing PPE.[5]

Disposal Plan
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All n-Butylpentanamide waste and contaminated materials (e.g., gloves, absorbent pads)

must be disposed of as hazardous chemical waste.

Waste Segregation and Disposal Procedure:

Waste Type Disposal Container Disposal Procedure

Liquid Waste
Clearly labeled, sealed, and

chemical-resistant container.

Collect all liquid waste

containing n-Butylpentanamide

in a designated container. Do

not mix with incompatible

waste streams.

Solid Waste

Lined, sealed container

labeled as "Hazardous

Chemical Waste."

Dispose of contaminated items

such as gloves, paper towels,

and pipette tips in this

container.

Empty Containers

Original container or a

designated empty container

bin.

Triple rinse the empty

container with a suitable

solvent, collecting the rinsate

as hazardous liquid waste.

Deface the label of the empty

container before disposal

according to your institution's

guidelines.

Important Disposal Considerations:

Do not dispose of n-Butylpentanamide down the drain or in the regular trash.

All waste must be disposed of in accordance with local, state, and federal regulations.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on waste pickup and disposal procedures.

Emergency Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b3381829?utm_src=pdf-body
https://www.benchchem.com/product/b3381829?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3381829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the event of an emergency, follow these first-aid measures and seek immediate medical

attention.

First-Aid Measures:

Exposure Route First-Aid Procedure

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Get medical attention as soon as

possible.[6]

Skin Contact

Immediately wash the contaminated skin with

soap and water for at least 15 minutes.[6] If the

chemical penetrates clothing, remove the

clothing immediately and wash the skin.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[7] Remove contact

lenses if present and easy to do.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[5]

Spill Response:

Evacuate the immediate area.

If the spill is large or you are unsure how to handle it, contact your institution's EHS

department immediately.

For small spills, and if it is safe to do so, contain the spill with an inert absorbent material

(e.g., sand, vermiculite).

Carefully scoop the absorbent material into a labeled, sealed container for hazardous waste

disposal.
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Ventilate the area and decontaminate the spill site.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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